Cas no 155233-31-1 (Moiramide B)

• Product Name: Moiramide B
• CAS No: 155233-31-1
• MF: C₂₅H₃₁N₃O₅
• MW: 453.53074669838
• CID: 223697
• PubChem ID: 73082918
• Update Time: 2025-11-02

Moiramide B Chemical and Physical Properties

Names and Identifiers

• Benzenepropanamide,N-[(1S)-2-methyl-1-[[(3R,4S)-4-methyl-2,5-dioxo-3-pyrrolidinyl]carbonyl]propyl]-b-[[(2E,4E)-1-oxo-2,4-hexadien-1-yl]amino]-,(bS)-
• Benzenepropanamide,N-[(1S)-2-methyl-1-[[(3R,4S)-4-methyl-2,5-dioxo-3-pyrrolidinyl]carbonyl]propyl]-b-[[(2E,4E)-1-oxo-2,4-hexa
• Benzenepropanamide,N-[(1S)-2-methyl-1-[[(3R,4S)-4-methyl-2,5-dioxo-3-pyrrolidinyl]carbonyl]propyl]-b-[[(2E,4E)-1-oxo-2,4-hexadienyl]amino]-,(bS)- (9CI)
• Benzenepropanamide,N-[2-methyl-1-[(4-methyl-2,5-dioxo-3-pyrrolidinyl)carbonyl]propyl]-b-[(1-oxo-2,4-hexadienyl)amino]-,[3R-[3a[S*[S*(E,E)]],4b]]-
• Moiramide B
• (2E,4E)-Hexa-2,4-dienoic acid {(S)-2-[(S)-2-methyl-1-((3R,4S)-4-methyl-2,5-dioxo-pyrrolidine-3-carbonyl)-propylcarbamoyl]-1-phenyl-ethyl}-amide
• N-[3-[[3-methyl-1-(4-methyl-2,5-dioxopyrrolidin-3-yl)-1-oxobutan-2-yl]amino]-3-oxo-1-phenylpropyl]hexa-2,4-dienamide
• 155233-31-1
• HY-16943
• CHEMBL181839
• (2E,4E)-N-[(1S)-3-[[(2S)-3-methyl-1-[(3R,4S)-4-methyl-2,5-dioxopyrrolidin-3-yl]-1-oxobutan-2-yl]amino]-3-oxo-1-phenylpropyl]hexa-2,4-dienamide
• SCHEMBL310176
• CS-0012988
• CHEBI:177727
• Q27467819
• BCP19549

• Inchi： 1S/C25H31N3O5/c1-5-6-8-13-19(29)26-18(17-11-9-7-10-12-17)14-20(30)27-22(15(2)3)23(31)21-16(4)24(32)28-25(21)33/h5-13,15-16,18,21-22H,14H2,1-4H3,(H,26,29)(H,27,30)(H,28,32,33)
• InChI Key： WMLLJSBRSSYYPT-UHFFFAOYSA-N
• SMILES： O=C(C(C(C)C)NC(CC(C1C=CC=CC=1)NC(C=CC=CC)=O)=O)C1C(NC(C1C)=O)=O

Computed Properties

• Exact Mass: 453.22637110g/mol
• Monoisotopic Mass: 453.22637110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 811
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: 2.4
• Topological Polar Surface Area: 121Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Beta amino acids and derivatives

Additional information on Moiramide B

Exploring Moiramide B (CAS No. 155233-31-1): A Comprehensive Guide to Its Properties and Applications

Moiramide B (CAS No. 155233-31-1) is a naturally occurring compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields. This lipopeptide, produced by certain strains of bacteria, exhibits a range of biological activities that make it a subject of interest for researchers and industry professionals alike. In this article, we delve into the properties, synthesis, and applications of Moiramide B, while also addressing some of the most frequently asked questions about this fascinating compound.

The molecular structure of Moiramide B features a peptide backbone linked to a fatty acid chain, which contributes to its amphiphilic nature. This structural characteristic is crucial for its biological activity and has been the focus of numerous studies. Researchers have found that Moiramide B demonstrates promising antimicrobial properties, particularly against Gram-positive bacteria, making it a potential candidate for the development of new antibiotics in an era of increasing antibiotic resistance.

One of the most intriguing aspects of Moiramide B is its mechanism of action. Studies suggest that it interacts with bacterial cell membranes, disrupting their integrity and leading to cell death. This mode of action differs from many conventional antibiotics, which often target specific bacterial proteins or metabolic pathways. As such, Moiramide B represents a valuable tool in the fight against drug-resistant bacteria, a topic that has become increasingly important in global health discussions.

Beyond its antimicrobial properties, Moiramide B has shown potential in other areas of biotechnology and medicine. Recent research has explored its possible applications in cancer therapy, as some studies indicate it may have selective toxicity against certain cancer cell lines. While these findings are preliminary, they open up exciting possibilities for future drug development. The compound's ability to modulate immune responses has also been investigated, suggesting potential applications in immunotherapy.

The biosynthesis of Moiramide B is another area of active research. Scientists are working to understand the genetic and enzymatic pathways responsible for its production in bacterial systems. This knowledge could lead to more efficient production methods through genetic engineering or synthetic biology approaches. With the growing interest in sustainable and bio-based production methods, Moiramide B represents an interesting case study in natural product discovery and development.

From a commercial perspective, Moiramide B has attracted attention from pharmaceutical and biotechnology companies looking to develop new therapeutic agents. The global market for novel antibiotics and bioactive compounds continues to grow, driven by increasing healthcare needs and the threat of antimicrobial resistance. As research into Moiramide B progresses, its potential market value is likely to increase, particularly if clinical applications are successfully developed.

For researchers working with Moiramide B, proper handling and storage are essential to maintain its stability and biological activity. The compound is typically stored at low temperatures and protected from light to prevent degradation. Analytical techniques such as HPLC and mass spectrometry are commonly used to characterize and quantify Moiramide B in research settings.

Looking to the future, several key questions about Moiramide B remain to be answered. Researchers are particularly interested in understanding its structure-activity relationships more thoroughly, which could enable the design of more potent analogs. The compound's pharmacokinetic properties and potential toxicity in mammalian systems also require further investigation to assess its suitability for therapeutic applications.

In conclusion, Moiramide B (CAS No. 155233-31-1) represents a fascinating example of nature's chemical diversity with significant potential for scientific and medical applications. Its unique structural features and biological activities make it a valuable subject for ongoing research across multiple disciplines. As our understanding of this compound deepens, we may see Moiramide B or its derivatives playing important roles in addressing some of today's most pressing health challenges.